4-(3,4-Diaminophenoxy)butanoic acid

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.233
• IUPAC Name: 4-(3,4-diaminophenoxy)butanoic acid
• InChI: InChI=1S/C10H14N2O3/c11-8-4-3-7(6-9(8)12)15-5-1-2-10(13)14/h3-4,6H,1-2,5,11-12H2,(H,13,14)
• InChI Key: MHCFCJHKCDQEGY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1OCCCC(=O)O)N)N

Description

4-(3,4-Diaminophenoxy)butanoic acid is a carboxylic acid derivative featuring a butanoic acid backbone substituted with a 3,4-diaminophenoxy group. This compound is of interest in polymer chemistry, particularly as a monomer for synthesizing heat-resistant polybenzimidazoles, which are valued for their thermal stability and mechanical strength . Its synthesis typically involves multi-step reactions starting from nitroaniline derivatives, with optimized protocols emphasizing reduced synthesis stages and high product purity under mild conditions . The presence of two amine groups on the aromatic ring enhances its reactivity, enabling cross-linking or functionalization in polymer matrices.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Functional Group Variations

The compound is compared to five analogs (Table 1), focusing on functional groups, chain length, and applications.

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Functional Groups	Key Applications
4-(3,4-Diaminophenoxy)butanoic acid	C₁₀H₁₄N₂O₃	-NH₂, -COOH, ether linkage	Polymer synthesis
4-(3,4-Diaminophenoxy)benzoic acid	C₁₃H₁₂N₂O₃	-NH₂, -COOH, ether linkage	Polybenzimidazole monomers
Methyl 4-(3,4-diaminophenoxy)benzoate	C₁₄H₁₄N₂O₃	-NH₂, -COOCH₃, ether linkage	Intermediate for polymer synthesis
4-(3,4-Dihydroxybenzamido)butanoic acid	C₁₁H₁₃NO₆	-CONH-, -COOH, -OH	Antimicrobial agents
Methyl 4-(3,4-dimethoxyphenyl)butanoate	C₁₃H₁₈O₄	-OCH₃, -COOCH₃	Synthetic intermediate
Caffeic acid (3,4-dihydroxybenzeneacrylic acid)	C₉H₈O₄	-OH, -COOH, alkene	Pharmaceuticals, cosmetics